Cas no 147406-21-1 (Cyclobutanecarbonitrile, 1-(3,4-dimethoxyphenyl)-)

Cyclobutanecarbonitrile, 1-(3,4-dimethoxyphenyl)-, is a nitrile-substituted cyclobutane derivative featuring a 3,4-dimethoxyphenyl moiety. This compound is of interest in synthetic organic chemistry due to its rigid cyclobutane framework and electron-rich aromatic substituent, which may serve as a versatile intermediate in the preparation of pharmacologically active molecules or functional materials. The presence of both nitrile and methoxy groups offers multiple sites for further chemical modifications, such as hydrolysis, reduction, or electrophilic aromatic substitution. Its structural features make it a potential candidate for applications in medicinal chemistry, particularly in the development of compounds targeting central nervous system disorders or as a precursor for heterocyclic synthesis.

Cyclobutanecarbonitrile, 1-(3,4-dimethoxyphenyl)- structure

147406-21-1 structure

Product Name:Cyclobutanecarbonitrile, 1-(3,4-dimethoxyphenyl)-

CAS No:147406-21-1

MF:C₁₃H₁₅NO₂

MW:217.263703584671

MDL:MFCD10690051

CID:1318527

PubChem ID:20079695

Update Time:2025-05-27

Cyclobutanecarbonitrile, 1-(3,4-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

- Cyclobutanecarbonitrile, 1-(3,4-dimethoxyphenyl)-
- 1-(3,4-dimethoxyphenyl)cyclobutane-1-carbonitrile
- MFCD10690051
- SCHEMBL2827366
- AC4343
- A919566
- AKOS009265691
- DTXSID50602210
- SY225711
- 1-(3,4-Dimethoxyphenyl)cyclobutanecarbonitrile
- 147406-21-1
- MDL： MFCD10690051
- Inchi： 1S/C13H15NO2/c1-15-11-5-4-10(8-12(11)16-2)13(9-14)6-3-7-13/h4-5,8H,3,6-7H2,1-2H3
- InChI Key： CNIUDDCUDAJTLE-UHFFFAOYSA-N
- SMILES： O(C)C1=C(C=CC(=C1)C1(C#N)CCC1)OC

Computed Properties

Exact Mass: 217.11035
Monoisotopic Mass: 217.110278721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 290
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 42.2Å²

Experimental Properties

PSA: 42.25

Cyclobutanecarbonitrile, 1-(3,4-dimethoxyphenyl)- Pricemore >>

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